molecular formula C6H15NOS B1617015 Methanaminium, N,N,N-trimethyl-, ethanethioate CAS No. 62698-51-5

Methanaminium, N,N,N-trimethyl-, ethanethioate

Cat. No. B1617015
CAS RN: 62698-51-5
M. Wt: 149.26 g/mol
InChI Key: FCLZLWCVABULOC-UHFFFAOYSA-M
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Description

“Methanaminium, N,N,N-trimethyl-, ethanethioate” is a quaternary ammonium compound . Quaternary ammonium compounds are nitrogenous organic compounds used in a variety of industrial, healthcare and domestic applications due to their antimicrobial properties .


Chemical Reactions Analysis

As a quaternary ammonium compound, “Methanaminium, N,N,N-trimethyl-, ethanethioate” would be expected to participate in reactions typical of this class of compounds. This could include reactions with nucleophiles, and possibly decomposition under certain conditions .

Scientific Research Applications

Crystal Structure and Solid-State Assembly

Research has revealed insights into the solid-state self-assembly mediated by hydrogen bonding, leading to complex crystal structures. For example, the study by Podlaha et al. (2000) demonstrates the topological correspondence between the crystal structure of a trimethylbenzene derivative and cesium chloride, emphasizing the role of hydrogen bonds in forming three-dimensional networks (Podlaha et al., 2000).

Methanation and Energy Conversion

Methanation, the process of converting carbon monoxide or dioxide to methane, is a critical area of application, with implications for energy storage and conversion. Rönsch et al. (2016) provide a comprehensive review of methanation technology, highlighting its evolution and the development of novel reactor technologies for improved efficiency (Rönsch et al., 2016).

Eutectic Mixtures and Chemical Processing

The complexation reactions involving ammonium-based chloride compounds, including studies on eutectic mixtures, shed light on the fundamental chemistry that underpins various industrial processes. Shamsuri's (2011) work on the formation of eutectic mixtures using ammonium-based chloride compounds provides significant insights into their thermal properties and the influence of functional groups (Shamsuri, 2011).

Photoluminescent Properties and Material Science

The synthesis and characterization of Schiff bases and their metal complexes reveal their nucleic acid interactions and photoluminescent properties. Such studies are instrumental in the development of new materials with potential applications in sensing, imaging, and electronics. Sennappan et al. (2018) discuss the synthesis of methaniminium hydrazone Schiff base and its metal complexes, emphasizing their binding affinity to DNA and photoluminescent properties (Sennappan et al., 2018).

Catalytic Processes and Environmental Technology

The catalytic production of methane from CO2 and H2 at low temperatures provides new insights into the reaction mechanism, with significant implications for environmental technology and sustainable energy solutions. Jacquemin et al. (2010) explore this process, suggesting the potential for converting CO2 into usable energy forms in an eco-friendly manner (Jacquemin et al., 2010).

Safety And Hazards

Quaternary ammonium compounds can be irritating to the skin and eyes, and may be toxic if ingested or inhaled in large amounts. Specific safety and hazard information for “Methanaminium, N,N,N-trimethyl-, ethanethioate” would depend on its exact structure and concentration .

Future Directions

The use of quaternary ammonium compounds in various applications, including as antimicrobials and surfactants, is well established. Future research may focus on developing new compounds with improved properties or reduced environmental impact .

properties

IUPAC Name

ethanethioate;tetramethylazanium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H12N.C2H4OS/c1-5(2,3)4;1-2(3)4/h1-4H3;1H3,(H,3,4)/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCLZLWCVABULOC-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)[S-].C[N+](C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H15NOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5069625
Record name Methanaminium, N,N,N-trimethyl-, ethanethioate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5069625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methanaminium, N,N,N-trimethyl-, ethanethioate

CAS RN

62698-51-5
Record name Methanaminium, N,N,N-trimethyl-, ethanethioate (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=62698-51-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methanaminium, N,N,N-trimethyl-, ethanethioate (1:1)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062698515
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Methanaminium, N,N,N-trimethyl-, ethanethioate (1:1)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Methanaminium, N,N,N-trimethyl-, ethanethioate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5069625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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